Cas no 324538-55-8 (N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide)

• Product Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• CAS No: 324538-55-8
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 6220034
• PubChem ID: 3279777
• Update Time: 2025-05-19

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(4-ethylphenyl)thiazol-2-yl)-3,4-dimethoxybenzamide
• F0060-0066
• Z28965119
• Oprea1_728306
• N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• AKOS001309514
• 324538-55-8

• Inchi： 1S/C20H20N2O3S/c1-4-13-5-7-14(8-6-13)16-12-26-20(21-16)22-19(23)15-9-10-17(24-2)18(11-15)25-3/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key： CVVNEBLHJFHEPO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)CC)N=C1NC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 368.11946368g/mol
• Monoisotopic Mass: 368.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide

Introduction to N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide (CAS No. 324538-55-8)

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide (CAS No. 324538-55-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide is characterized by the presence of a thiazole ring and a benzamide moiety, which are both well-known for their pharmacological properties. The thiazole ring is a heterocyclic compound that is commonly found in various biologically active molecules, while the benzamide group is often associated with analgesic and anti-inflammatory effects.

In recent years, there has been a growing interest in the development of drugs that target neurological disorders. The unique structural features of N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide make it an attractive candidate for further investigation in this area. Studies have shown that compounds with similar structures can interact with specific receptors in the brain, potentially leading to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more suitable for further biological testing. The presence of both ethyl and methoxy substituents in the molecule contributes to its complex interactions with biological targets, which is a key factor in its potential therapeutic applications.

One of the most compelling aspects of N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide is its potential to act as a scaffold for the development of new drugs. By modifying its structure, researchers can explore various derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties. This flexibility makes it an invaluable tool in the search for novel therapeutic agents.

The biological activity of N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide has been investigated in several preclinical studies. These studies have revealed that the compound can interact with multiple targets in the body, including enzymes and receptors involved in pain perception and inflammation. This broad spectrum of activity suggests that it may have therapeutic potential in a variety of conditions.

In conclusion, N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide(CAS No. 324538-55-8) is a compound with significant promise in the field of pharmaceutical research. Its unique structure and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of future treatments for various diseases.